Cas no 1695963-33-7 (2-Trifluoromethyl-propane-1,3-diamine)

• Product Name: 2-Trifluoromethyl-propane-1,3-diamine
• CAS No: 1695963-33-7
• MF: C₄H₉F₃N₂
• MW: 142.122871160507
• CID: 5301880
• Update Time: 2025-11-06

2-Trifluoromethyl-propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoromethyl-propane-1,3-diamine
• 1,3-Propanediamine, 2-(trifluoromethyl)-

• Inchi： 1S/C4H9F3N2/c5-4(6,7)3(1-8)2-9/h3H,1-2,8-9H2
• InChI Key： FLFFBJTUSOVLPW-UHFFFAOYSA-N
• SMILES： C(N)C(C(F)(F)F)CN

Additional information on 2-Trifluoromethyl-propane-1,3-diamine

Introduction to 2-Trifluoromethyl-propane-1,3-diamine (CAS No. 1695963-33-7)

2-Trifluoromethyl-propane-1,3-diamine, with the chemical formula C₄H₈F₃N₂, is a fluorinated diamine compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential applications. This compound, identified by its CAS number 1695963-33-7, represents a class of molecules that incorporate fluorine atoms, which are well-known for their ability to modulate biological activity and improve metabolic stability. The presence of two amine functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The unique combination of a trifluoromethyl group and primary amine functionalities in 2-Trifluoromethyl-propane-1,3-diamine contributes to its reactivity and utility in multiple synthetic pathways. The trifluoromethyl group, characterized by its electron-withdrawing inductive effect, can influence the electronic properties of adjacent functional groups, thereby affecting the overall pharmacokinetic profile of derived compounds. This feature has made it a subject of interest in the development of novel drug candidates targeting a wide range of therapeutic areas.

In recent years, there has been a surge in research focused on fluorinated amines due to their enhanced binding affinity and resistance to metabolic degradation. Studies have demonstrated that incorporating fluorine into molecular structures can lead to improved drug efficacy and reduced side effects. 2-Trifluoromethyl-propane-1,3-diamine serves as a key building block in the synthesis of fluorinated diamines, which are increasingly being explored for their potential as pharmacophores in medicinal chemistry.

One of the most compelling aspects of 2-Trifluoromethyl-propane-1,3-diamine is its role in the development of antimicrobial agents. The fluorinated backbone enhances the compound's ability to interact with biological targets, making it an attractive candidate for designing next-generation antibiotics. Furthermore, its structural flexibility allows for modifications that can fine-tune its biological activity, making it a valuable scaffold for drug discovery efforts.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in treating inflammatory diseases. Researchers have identified that derivatives of 2-Trifluoromethyl-propane-1,3-diamine exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings have opened up new avenues for developing therapeutic strategies targeting chronic inflammatory conditions.

Agrochemical applications of 2-Trifluoromethyl-propane-1,3-diamine are also emerging as a promising field. Its incorporation into pesticide formulations has shown promising results in enhancing the efficacy and environmental stability of active ingredients. The fluorinated structure contributes to improved resistance against degradation from environmental factors, thereby extending the shelf life and effectiveness of agrochemical products.

The synthetic routes to 2-Trifluoromethyl-propane-1,3-diamine have been optimized to ensure high yield and purity, making it commercially viable for industrial applications. Advanced catalytic methods have been developed to facilitate the introduction of the trifluoromethyl group while maintaining the integrity of the amine functionalities. These advancements have enabled researchers to access this compound more efficiently, driving further exploration of its derivatives.

Recent studies have also highlighted the potential use of 2-Trifluoromethyl-propane-1,3-diamine in materials science. Its unique chemical properties make it suitable for developing novel polymers and coatings with enhanced thermal stability and chemical resistance. The incorporation of fluorine into these materials improves their performance under harsh conditions, opening up new possibilities for industrial applications.

The safety profile of 2-Trifluoromethyl-propane-1,3-diamine is another critical aspect that has been thoroughly investigated. Extensive toxicological studies have been conducted to assess its potential health risks and environmental impact. These studies have confirmed that when handled properly, the compound poses minimal risk to human health and ecosystems. However, standard safety protocols should always be followed during its handling and storage.

In conclusion,2-Trifluoromethyl-propane-1,3-diamine (CAS No. 1695963-33-7) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an invaluable intermediate in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications for this compound, its importance is expected to grow further.